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Compound of Interest

2-Fluoro-6-
Compound Name:

(trifluoromethyl)phenylacetonitrile

Cat. No.: B065304

An In-depth Technical Guide to the Safety of 2-Fluoro-6-(trifluoromethyl)phenylacetonitrile

This technical guide provides a comprehensive overview of the safety data for 2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile (CAS No. 179946-34-0), intended for researchers,
scientists, and professionals in drug development.[1] This document synthesizes critical
information from safety data sheets to ensure safe handling and use in a laboratory setting.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile.
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Property

Value

Molecular Formula

C9HS5F4N

Molecular Weight 203.14 g/mol [2]

Appearance White to off-white solid[2]
Boiling Point 229 °C (lit)[1][2]

Density 1.363 g/mL at 25 °C (lit.)[1][2]

Refractive Index

n20/D 1.449 (lit.)[1][2]

Flash Point >230 °F[2]
Slightly soluble in acetonitrile and chloroform.[2]
Solubility Low solubility in water is expected due to its

non-polar nature.[3]

Hazard Identification and Classification

This compound is classified as hazardous. The GHS classification indicates that 2-Fluoro-6-

(trifluoromethyl)phenylacetonitrile is toxic if swallowed and causes skin and serious eye

irritation.[4]

GHS Classification Summary

Category Classification
Acute Toxicity, Oral Category 3[4]
Skin Corrosion/Irritation Category 2[4]
Serious Eye Damage/Eye lIrritation Category 2A[4]

Label Elements
e Pictogram:

e Signal Word: Danger[4]
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e Hazard Statements:

o H301: Toxic if swallowed.[4]

o H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[4]

 Precautionary Statements:

o P264: Wash skin thoroughly after handling.[4][5]

o P270: Do not eat, drink or smoke when using this product.[4][5]

o P280: Wear protective gloves/ eye protection/ face protection.[4]

o P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/ doctor.
Rinse mouth.[4]

o P302 + P352: IF ON SKIN: Wash with plenty of water.[4][5]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[4]

o P332 + P313: If skin irritation occurs: Get medical advice/ attention.[4]

o P337 + P313: If eye irritation persists: Get medical advice/ attention.[4]

o P362 + P364: Take off contaminated clothing and wash it before reuse.[4][5]

o P405: Store locked up.[4]

o P501: Dispose of contents/ container to an approved waste disposal plant.[4][5]

Below is a logical diagram illustrating the relationship between the GHS hazard classification
and the required precautionary measures.
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GHS Hazard Classifications

(H319: Causes serious eye irritation

Precautionary Measures

P305+P351+P338: If in Eyes - Rinse
P280: Wear PPE

P264: Wash thoroughly

(H315: Causes skin irritation\

< P501: Dispose correctly

H301: Toxic if swallowed

P302+P352: If on Skin - Wash

P301+P310: If Swallowed - Immediate medical attention

P405: Store locked up

P270: No eating/drinking/smoking

Click to download full resolution via product page

Caption: GHS Hazards and Corresponding Precautionary Actions.

Toxicological Information
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The toxicological properties of this compound have not been fully investigated.[6] However,
based on the available data, it is considered toxic upon single ingestion and causes skin and
eye irritation.[4]

Toxicological Endpoint Result

Acute Oral Toxicity Toxic after single ingestion.[4]
Skin Corrosion/Irritation Causes skin irritation.[4]

Serious Eye Damage/Irritation Causes serious eye irritation.[4]
Mutagenic Effects No information available.[6]
Reproductive Effects No information available.[6]
Teratogenicity No information available.[6]
STOT-Single Exposure May cause respiratory irritation.[7]
STOT-Repeated Exposure No information available.[6]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 2-Fluoro-6-
(trifluoromethyl)phenylacetonitrile are not publicly available. The classifications are typically
based on standardized testing guidelines, such as those provided by the Organisation for
Economic Co-operation and Development (OECD).

o Acute Oral Toxicity: Assays are generally conducted following OECD Test Guideline 423,
where the substance is administered orally to fasted animals at sequential dose levels.
Clinical signs, body weight changes, and mortality are observed to determine the acute toxic
category.

o Skin Irritation: This is typically assessed using OECD Test Guideline 404, which involves
applying the substance to the shaved skin of an animal and observing for signs of erythema
and edema.

o Eye Irritation: OECD Test Guideline 405 is the standard method, where the substance is
applied to the eye of an animal, and the degree of ocular lesions is assessed.
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First-Aid Measures

Immediate medical attention is crucial in case of exposure. The following workflow outlines the
recommended first-aid procedures.

Route of Exposure

(Inhalation Skin Contact Eye Contact Ingestion\

$nmed1ate First- A1:l Actions

Take off contaminated clothing. Rinse with water for several minutes. Rinse mouth.
Move to fresh air . .
Wash with soap and water. Remove contact lenses if possible. Do not induce vomiting.

Medical Attention

Get m_edlcal advice/attention Get mgd!ca! adwce/gttentlon Immediately call a POISON CENTER or doctor.
if you feel unwell. if irritation persists.

Click to download full resolution via product page

Caption: First-Aid Procedures for Exposure.

Handling and Storage

Safe Handling:

Work in a well-ventilated area or under a fume hood.[8]

Wear appropriate personal protective equipment (PPE), including gloves, and eye/face
protection.[4]

Avoid contact with skin, eyes, and clothing.[4][8]

Avoid the formation of dust and aerosols.[7]
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e Wash hands and face thoroughly after handling.[4][8]
e Do not eat, drink, or smoke when using this product.[4]

Storage:

Keep the container tightly closed.[4][8]

Store in a cool, dry, and well-ventilated place.[3][9]

Store locked up.[4][8]

Store away from incompatible materials such as oxidizing agents and acids.[3]

For long-term storage, a refrigerator is recommended.[2][4]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.
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Accidental Release Occurs

Immediate Skfety Actions

(Ensure adequate ventilatior)

Wear suitable protective equipment

'

Isolate the spill area.
Keep unnecessary personnel away.

Containment{and Cleanup

Prevent entry into drains

Absorb with inert material
(e.g., sand, earth)

Collect and place in a suitable
container for disposal.

Dispose of waste according to
local regulations.

Click to download full resolution via product page

Caption: Workflow for Handling Accidental Releases.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7]

o Specific Hazards: Upon combustion, it may decompose to generate poisonous fumes,
including carbon oxides, nitrogen oxides, hydrogen fluoride, and hydrogen cyanide.[6]

¢ Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6][7]

Stability and Reactivity

o Reactivity: No data available.[4]

o Chemical Stability: Stable under normal storage conditions.[4]

o Possibility of Hazardous Reactions: None under normal processing.[4][6]

e Incompatible Materials: Oxidizing agents, reducing agents, and acids.[4][6]

Exposure Controls and Personal Protection

e Engineering Controls: Use in a well-ventilated area. A local exhaust system or a closed
system is recommended.[4] Ensure that eyewash stations and safety showers are close to
the workstation.[6]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety goggles or a face shield that complies with OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[6]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[6]
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Disposal Considerations

Dispose of this chemical and its container at an approved waste disposal plant.[4] Waste

generators must comply with local, regional, and national hazardous waste regulations to

ensure complete and accurate classification and disposal.[6] Do not let the product enter
drains.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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